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Small-Molecule Cocktail Enhance the Potential Therapeutic Uses of Stem Cells
Researchers at the National Institutes of Health have devised a four-part small-molecule cocktail that can protect induced pluripotent stem cells from stress and maintain normal stem cell structure and function. BenchChem provides the related products for research use.
Glycine Transporter Presents New Thinking for Treating Psychiatric Disorders
Researchers have uncovered the structure of Glycine Transporter 1, which enables the uptake of glycine into neurons and acts as a neurotransmitter in the brain. This new information could open new avenues for developing therapeutics for psychiatric disorders. BenchChem provides high quality compounds related to GlyT1.
Drug Repurposing Screens Reveal Nine Potential New COVID-19 Treatments
Scientists have discovered nine potential new COVID-19 treatments, including three that are already approved by the Food and Drug Administration (FDA) for treating other diseases. BenchChem provides high quality compounds of these drugs for research use.
Diabetes Drug Metformin Exposes Vulnerability in HIV
Researchers have uncovered an important vulnerability in HIV and has shown in preclinical experiments that metformin, a drug used to treat diabetes, seems able to exploit this vulnerability. BenchChem provides high quality metformin and related products for research use.
Ibuprofen Disrupts Key Protein Complex in Colorectal Cancers
A recent study has shown that the chemopreventive properties of ibuprofen involve multiple COX-independent effects. BenchChem provides Ibuprofen and compounds targeting COX for research use.
Use Existing Drugs to Treat Cancers
Researchers found that combining two drugs, pitavastatin and capmatinib, inhibited the viability of oral cancer cells in culture, as well as the growth of tumors in a mouse model. BenchChem provides high-quality pitavastatin, capmatinib and other related products for research use.